Cas no 13545-67-0 (Ethyl Orange)

• Product name: Ethyl Orange
• CAS No: 13545-67-0
• MF: C₁₆H₁₈KN₃O₃S
• MW: 371.495723247528
• MDL: MFCD00007503
• CID: 87053
• PubChem ID: 23678401

Ethyl Orange Chemical and Physical Properties

Names and Identifiers

• Ethyl Orange
• 4-[p-(Diethylamino)phenylazo]benzenesulfonic acid
• EthylOrange,indicatorgrade,pure10GR
• 1-ethoxy-octadec-9c-ene
• 9-Octadecene, 1-ethoxy-, (Z)-
• Aethyloleylaether
• CTK1F0205
• Ethyl Orange, indicator grade, pure
• Ethyl Orange, pure, indicator grade
• Ethyl orange, sodiuM salt
• ethyloleyl ether
• Diethylamino-azo-benzenesulfonic acid, potassium salt
• 4-[[4-(diethylamino)phenyl]azo]-benzenesulfonic aci potassium salt
• Benzenesulfonic acid,4-[(4-diethylamino)phenylazo]-,potassium salt
• DiethylOrangePotassiumSalt
• 4μ-(Diethylamino)azobenzene-2-sulfonic acid
• 4-[[4-(Diethylamino)phenyl]azo]benzenesulfonic acid potassium salt
• Ethyl orange Benzenesulfonic acid, 4-[(4-diethylamino)phenylazo]-, potassium salt
• Ethyl Orange,pure,indicator grade
• Diethylamino-azo-benzenesulfonicacid,potassiumsalt
• 4-[[4-(diethylamino)phenyl]azo]-benzenesulfonicacipotassiumsalt
• Benzenesulfonicacid,4-[(4-diethylamino)phenylazo]-,potassiumsalt
• EINECS 236-916-4
• potassium;4-[[4-(diethylamino)phenyl]diazenyl]benzenesulfonate
• Benzenesulfonic acid, 4-[[4-(diethylamino)phenyl]azo]-, potassium salt
• 13545-67-0
• DTXSID3065530
• Benzenesulfonic acid, 4-((4-(diethylamino)phenyl)azo)-, potassium salt
• Benzenesulfonic acid, 4-(2-(4-(diethylamino)phenyl)diazenyl)-, potassium salt (1:1)
• FT-0626354
• Q15726124
• YYVJVQBUGBAHJC-UHFFFAOYSA-M
• G86105

• MDL： MFCD00007503
• Inchi： 1S\/C16H19N3O3S.K\/c1-3-19(4-2)15-9-5-13(6-10-15)17-18-14-7-11-16(12-8-14)23(20,21)22;\/h5-12H,3-4H2,1-2H3,(H,20,21,22);\/q;+1\/p-1\/b18-17+;
• InChI Key： YYVJVQBUGBAHJC-ZAGWXBKKSA-M
• SMILES： [K+].CCN(C1C=CC(/N=N/C2C=CC(S([O-])(=O)=O)=CC=2)=CC=1)CC

Computed Properties

• Exact Mass: 371.071
• Monoisotopic Mass: 371.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Orange solid
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.54000
• LogP: 4.93310
• Solubility: Not determined

Ethyl Orange Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37
• Safety Term：S24/25
• TSCA：Yes